2,3-Dibromo-7,8-dichlorodibenzo-P-dioxin

Specification

• CAS No.: 50585-40-5
• Molecular Formula: C12H4Br2Cl2O2
• Molecular Weight: 410.9 g/mol
• IUPAC Name: 2,3-dibromo-7,8-dichlorodibenzo-p-dioxin
• Standard InChI: InChI=1S/C12H4Br2Cl2O2/c13-5-1-9-10(2-6(5)14)18-12-4-8(16)7(15)3-11(12)17-9/h1-4H
• Standard InChI Key: SBSJXPIUKNBZND-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1Cl)Cl)OC3=CC(=C(C=C3O2)Br)Br

Introduction

2,3-Dibromo-7,8-dichlorodibenzo-p-dioxin is a chemical compound with the molecular formula C$_{12}$H$_{4}$Br$_{2}$Cl$_{2}$O$_{2}$ and a molecular weight of approximately 410.87 g/mol. This compound belongs to the broader family of dibenzo-p-dioxins, which are known for their environmental persistence and potential toxicity. The presence of both bromine and chlorine substituents on the dioxin backbone makes this compound particularly interesting for studies related to environmental chemistry and toxicology.

Environmental and Toxicological Considerations

Dibenzo-p-dioxins, including brominated and chlorinated congeners, are known for their environmental persistence and potential toxicity. These compounds can accumulate in the environment and have been linked to various health effects due to their ability to mimic or interfere with natural hormones in the body. The specific toxicity of 2,3-dibromo-7,8-dichlorodibenzo-p-dioxin is less well-studied compared to its chlorinated counterparts like 2,3,7,8-TCDD, but it is expected to exhibit dioxin-like effects due to its structural similarity.

Research Findings

Research on brominated dioxins, including 2,3-dibromo-7,8-dichlorodibenzo-p-dioxin, is ongoing, with a focus on their environmental fate and potential health impacts. Studies have shown that brominated congeners can exhibit dioxin-like toxicity, although their potency may differ from that of chlorinated analogs. The inclusion of brominated dioxins in the Toxicity Equivalency Factor (TEF) scheme is being considered to better assess their environmental and health risks.

Analytical Methods

The analysis of 2,3-dibromo-7,8-dichlorodibenzo-p-dioxin typically involves advanced chromatographic techniques such as gas chromatography (GC) coupled with mass spectrometry (MS). These methods allow for the detection and quantification of specific congeners in environmental and biological samples.